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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B1235966

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
Chemical Identity: 17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative.[1]

Identifier Value Reference

CAS Number 93551-00-9 [1][2]

Molecular Formula C20H30O5 [1][2]

Molecular Weight 350.45 g/mol [1]

Physicochemical Properties
17-Hydroxyisolathyrol is typically supplied as a solid, ranging in color from light yellow to

yellow.[1] Information regarding its solubility indicates that it is soluble in dimethyl sulfoxide

(DMSO).[1]
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Biological Context and Activity
17-Hydroxyisolathyrol is a natural product isolated from the seeds of Euphorbia lathyris.[1]

This plant is a known source of various diterpenoids, a class of compounds that have garnered

significant interest in drug development due to their diverse and potent biological activities.[3]

[4][5]

While specific quantitative data on the biological activity of 17-Hydroxyisolathyrol is limited in

publicly available literature, the broader class of lathyrane diterpenoids, to which it belongs, has

been reported to exhibit a range of pharmacological effects, including:

Anti-inflammatory Activity: Several lathyrane-type diterpenoids isolated from Euphorbia

lathyris have demonstrated the ability to inhibit the production of nitric oxide (NO) in

lipopolysaccharide (LPS)-stimulated BV-2 microglial cells.[6] Certain compounds were also

found to significantly reduce the mRNA levels of pro-inflammatory cytokines such as IL-6 and

IL-1β.[6]

Anticancer Activity: Other diterpenoids from Euphorbia lathyris have been evaluated for their

antiproliferative effects. For instance, euphlathin A, a lathyrane-type diterpenoid, showed

significant activity against human hypertrophic scar (HTS) cells with an IC50 value of 6.33

μM.[4]

Potential Mechanism of Action: Insights from
Lathyrane Diterpenoids
While the specific signaling pathways modulated by 17-Hydroxyisolathyrol have not been

fully elucidated, research on related lathyrane diterpenoids suggests a potential interaction with

key inflammatory pathways. The NF-κB (nuclear factor kappa-light-chain-enhancer of activated

B cells) signaling pathway is a critical regulator of the inflammatory response. Studies on other

natural products have shown that inhibition of the TLR4/NF-κB signaling pathway can lead to a

reduction in the production of pro-inflammatory cytokines like IL-6 and TNF-α.[7] Given the

observed anti-inflammatory effects of lathyrane diterpenoids, it is plausible that 17-
Hydroxyisolathyrol may exert its effects through modulation of the NF-κB pathway.
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Caption: Hypothesized mechanism of 17-Hydroxyisolathyrol in the NF-κB signaling pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological evaluation of 17-
Hydroxyisolathyrol are not extensively documented in readily available literature. However,

general methodologies for the study of diterpenoids from Euphorbia species can be inferred.

Isolation and Characterization
The isolation of diterpenoids from Euphorbia lathyris typically involves extraction from the

seeds followed by various chromatographic techniques to separate and purify the individual

compounds.[6] Structural elucidation is then carried out using spectroscopic methods such as

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[6]

In Vitro Anti-inflammatory Assays
A common method to assess the anti-inflammatory potential of compounds like 17-
Hydroxyisolathyrol involves the use of cell-based assays.

Nitric Oxide (NO) Production Inhibition Assay:

Cell Culture: BV-2 microglial cells are cultured in an appropriate medium.
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Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., 17-
Hydroxyisolathyrol) for a specified period.

Stimulation: Lipopolysaccharide (LPS) is added to the cell culture to induce an inflammatory

response and stimulate NO production.

Measurement: After incubation, the concentration of nitrite (a stable product of NO) in the

culture supernatant is measured using the Griess reagent.

Analysis: The percentage of inhibition of NO production by the test compound is calculated

relative to the LPS-stimulated control.

Cytokine mRNA Expression Analysis:

Cell Treatment: Similar to the NO assay, BV-2 cells are treated with the test compound and

then stimulated with LPS.

RNA Extraction: Total RNA is extracted from the cells.

Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA

(cDNA).

Quantitative PCR (qPCR): The expression levels of pro-inflammatory cytokine genes (e.g.,

IL-6, IL-1β) are quantified by qPCR using specific primers.

Analysis: The relative gene expression is normalized to a housekeeping gene, and the fold

change in expression due to treatment with the test compound is determined.

In Vivo Experimental Protocols: Compound Formulation
For in vivo studies, proper formulation of 17-Hydroxyisolathyrol is crucial. The following

represents a general protocol for preparing a solution for administration:

Solvent Formulation:

Stock Solution: Prepare a stock solution of 17-Hydroxyisolathyrol in DMSO.

Working Solution: For a 1 mL working solution, a common vehicle might consist of:
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10% DMSO (from stock solution)

40% PEG300

5% Tween-80

45% Saline

The components are added sequentially and mixed thoroughly to ensure a clear solution.

It is recommended to prepare this working solution fresh on the day of use.
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Caption: Workflow for the preparation of an in vivo formulation of 17-Hydroxyisolathyrol.

Conclusion and Future Directions
17-Hydroxyisolathyrol represents a promising natural product with potential therapeutic

applications, particularly in the realm of inflammatory diseases. While research on this specific
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compound is still emerging, the known biological activities of related lathyrane diterpenoids

provide a strong rationale for further investigation. Future studies should focus on elucidating

the precise molecular targets and mechanisms of action of 17-Hydroxyisolathyrol, including

its effects on key signaling pathways such as NF-κB. Comprehensive quantitative analysis of

its anti-inflammatory and other biological activities, along with detailed in vivo efficacy and

safety studies, will be crucial for advancing its potential as a lead compound in drug discovery

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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